Cas no 175230-50-9 (Isopropyl-4,4,4-trifluoroacetoacetate)

Isopropyl-4,4,4-trifluoroacetoacetate Properties

Names and Identifiers

• isopropyl 4,4,4-trifluoroacetoacetate
• 4,4,4-Trifluoroacetoacetic acid isopropyl ester
• propan-2-yl 4,4,4-trifluoro-3-oxobutanoate
• Isopropyl 4,4,4-Trifluoroacet
• ISOPROPYL TRIFLUOROACETOACETATE
• Isopropyl 4,4,4-trifluoro-3-oxobutanoate
• Isopropyl 3-oxo-4,4,4-trifluorobutyrate
• 4,4,4-TRIFLUORO-3-OXOBUTANOIC ACID 2-PROPYL ESTER
• Isopropyl4,4,4-trifluoroacetoacetate97%
• Isopropyl 4,4,4-trifluoroacetoacetate 97%
• 4,4,4-TRIFLUOROACETOACETIC ACID ISOPROPYL ESTER 98+%
• isopropyl-4,4,4-trifluoroacetoacetate
• Isopropyl 4,4,4-trifluoro-3-oxobutyrate
• XLBGYZLICFMDDS-UHFFFAOYSA-N
• isopropyl4,4,4-trifluoroacetoacetate
• 5795AD
• SBB092260
• PC4956
• methyle
• 4,4,4-Trifluoroacetoacetic Acid Isopropyl Ester
• ISOPROPYL 4,4,4-TRIFLUOROACETOACETATE
• Butanoic acid, 4,4,4-trifluoro-3-oxo-, 1-methylethyl ester
• CS-0206858
• FT-0627472
• BS-21756
• AKOS006228571
• 175230-50-9
• A811963
• D95657
• SCHEMBL196660
• Isopropyl4,4,4-trifluoro-3-oxobutanoate
• T1530
• MFCD00040990
• DTXSID00343045
• Isopropyl 4,4,4-trifluoro-3-oxobutanoate #
• Isopropyl 4,4,4-Trifluoroacetoacetate
• DB-297688
• 4,4,4-TRIFLUOROACETOACETIC ACID ISOPROPYL ESTER
• +Expand

• MDL： MFCD00040990
• InChIKey： XLBGYZLICFMDDS-UHFFFAOYSA-N
• Inchi： 1S/C7H9F3O3/c1-4(2)13-6(12)3-5(11)7(8,9)10/h4H,3H2,1-2H3
• SMILES： FC(C(C([H])([H])C(=O)OC([H])(C([H])([H])[H])C([H])([H])[H])=O)(F)F
• BRN： 7475563

Computed Properties

• Exact Mass: 198.05000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 198.05037863g/mol
• Heavy Atom Count: 13
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.45950
• PSA: 43.37000
• Refractive Index: 1.3891
• Boiling Point: 42°C 28mm
• Flash Point: 42°C/28mm
• Color/Form: Colorless liquid
• Solubility: Unable or difficult to mix
• Density: 1.20

Isopropyl-4,4,4-trifluoroacetoacetate Security Information

• Symbol: GHS02
• Safety Term：S26;S36
• Safety Instruction： S16-S36-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi F Xn
• Hazardous Material transportation number：3272
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 10-36/37/38-22
• HazardClass：FLAMMABLE

Isopropyl-4,4,4-trifluoroacetoacetate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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